Cas no 654680-82-7 ((4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl)methanol)

• Product Name: (4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl)methanol
• CAS No: 654680-82-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 1688330
• PubChem ID: 53396885
• Update Time: 2025-04-21

(4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl)methanol
• AGN-PC-00KCRC
• (1R,3R,4S,6S)-(4-amino-4,7,7-trimethylbicyclo[4.1.0]hept-3-yl)methanol
• [(1R,3R,4S,6S)-4-amino-4,7,7-trimethyl-3-bicyclo[4.1.0]heptanyl]methanol
• (1R,3R,4S,6S)-4-Amino-4,7,7-trimethyl-bicyclo[4.1.0]hept-3-yl)-methanol
• {(1R,3R,4S,6S)-4-amino-4,7,7-trimethylbicyclo[4.1.0]heptan-3-yl}methanol
• (1R,3R,4S,6S)-4-AMINO-4,7,7-TRIMETHYL-BICYCLO[4.1.0]HEPT-3-YL-METHANOL
• 654680-82-7
• (4-Amino-4,7,7-trimethylbicyclo[4.1.0]heptan-3-yl)methanol
• DTXSID70694334

• Inchi： 1S/C11H21NO/c1-10(2)8-4-7(6-13)11(3,12)5-9(8)10/h7-9,13H,4-6,12H2,1-3H3
• InChI Key： UIVLCNRJEOFOLI-UHFFFAOYSA-N
• SMILES： OCC1C(C)(CC2C(C)(C)C2C1)N

Computed Properties

• Exact Mass: 183.16200
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.07860